Cas no 1541263-98-2 (1,1-difluoro-2-(pyridin-3-yl)propan-2-amine)

1,1-Difluoro-2-(pyridin-3-yl)propan-2-amine is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a pyridine ring with a difluorinated amine moiety, offering unique electronic and steric properties that may enhance binding affinity or metabolic stability in bioactive compounds. The presence of fluorine atoms can influence lipophilicity and bioavailability, making it a valuable intermediate for medicinal chemistry. The pyridine group provides a versatile handle for further functionalization, enabling diverse synthetic modifications. This compound is particularly relevant in the development of novel small-molecule therapeutics or crop protection agents, where fluorine incorporation is often leveraged to optimize performance.
1,1-difluoro-2-(pyridin-3-yl)propan-2-amine structure
1541263-98-2 structure
Product Name:1,1-difluoro-2-(pyridin-3-yl)propan-2-amine
CAS No:1541263-98-2
MF:C8H10F2N2
MW:172.175208568573
CID:6401947
PubChem ID:80605960
Update Time:2025-06-09

1,1-difluoro-2-(pyridin-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,1-difluoro-2-(pyridin-3-yl)propan-2-amine
    • AKOS019172449
    • 1541263-98-2
    • EN300-1928923
    • Inchi: 1S/C8H10F2N2/c1-8(11,7(9)10)6-3-2-4-12-5-6/h2-5,7H,11H2,1H3
    • InChI Key: JRMSDLIALVGZOT-UHFFFAOYSA-N
    • SMILES: FC(C(C)(C1C=NC=CC=1)N)F

Computed Properties

  • Exact Mass: 172.08120465g/mol
  • Monoisotopic Mass: 172.08120465g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 38.9Ų

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Additional information on 1,1-difluoro-2-(pyridin-3-yl)propan-2-amine

Introduction to 1,1-Difluoro-2-(Pyridin-3-yl)propan-2-amine (CAS No. 1541263-98-2)

1,1-Difluoro-2-(pyridin-3-yl)propan-2-amine (CAS No. 1541263-98-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of difluoro and pyridine moieties imparts distinct chemical and biological properties, making it a subject of extensive study in recent years.

The chemical structure of 1,1-difluoro-2-(pyridin-3-yl)propan-2-amine is defined by a central propan-2-amine core with two fluorine atoms attached to the first carbon atom and a pyridine ring substituent on the second carbon. This configuration confers the molecule with enhanced lipophilicity and metabolic stability, which are crucial for its pharmacological activity. The fluorine atoms, in particular, play a significant role in modulating the compound's binding affinity to target receptors and improving its overall bioavailability.

In the realm of medicinal chemistry, 1,1-difluoro-2-(pyridin-3-yl)propan-2-amine has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its efficacy in modulating specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters are implicated in various neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. The compound's ability to interact with these systems suggests its potential as a therapeutic agent for these conditions.

One of the key areas of research involving 1,1-difluoro-2-(pyridin-3-yl)propan-2-amine is its role in the treatment of neurodegenerative diseases. Studies have shown that this compound can protect neurons from oxidative stress and inflammation, which are major contributors to the progression of diseases like Alzheimer's and Parkinson's. The protective effects are attributed to its ability to modulate intracellular signaling pathways and enhance cellular resilience.

Beyond its neuroprotective properties, 1,1-difluoro-2-(pyridin-3-yl)propan-2-amine has also been investigated for its anti-inflammatory and analgesic effects. In preclinical models, it has demonstrated significant efficacy in reducing inflammation and pain associated with various conditions, including arthritis and neuropathic pain. These findings suggest that the compound could be a valuable addition to the arsenal of drugs used to manage chronic pain syndromes.

The pharmacokinetic profile of 1,1-difluoro-2-(pyridin-3-yl)propan-2-amine is another area of active research. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows for efficient crossing of biological membranes, including the blood-brain barrier (BBB), which is essential for its central nervous system (CNS) activity. Additionally, the compound's metabolic stability ensures that it remains active for an extended period within the body.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,1-difluoro-2-(pyridin-3-yl)propan-2-amine in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential interactions with other medications.

In conclusion, 1,1-difluoro-2-(pyridin-3-yl)propan-2-amine (CAS No. 1541263-98-2) represents a promising candidate for the development of novel therapeutic agents targeting neurological disorders and chronic pain conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further investigation and clinical development. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds great promise for improving patient outcomes in various medical fields.

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